[5-(3-methylphenyl)-2H-tetrazol-2-yl]acetic acid

• IUPAC Name: 2-[5-(3-methylphenyl)tetrazol-2-yl]acetic acid
• InChI: InChI=1S/C10H10N4O2/c1-7-3-2-4-8(5-7)10-11-13-14(12-10)6-9(15)16/h2-5H,6H2,1H3,(H,15,16)
• InChI Key: CVBGMDAJYPYVSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN(N=N2)CC(=O)O
• Molecular Formula: C10H10N4O2
• DSSTOX Substance ID: DTXSID001252913
• Molecular Weight: 218.21 g/mol
• CAS RN: 81595-01-9

Description

[5-(3-methylphenyl)-2H-tetrazol-2-yl]acetic acid, also known as MPTA, is a tetrazole derivative that has gained attention in scientific research due to its potential biological activities. MPTA has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Superoxide Scavenging and Anti-inflammatory Potential

[5-(3-methylphenyl)-2H-tetrazol-2-yl]acetic acid and its derivatives have been synthesized and tested for their superoxide scavenging activity and potential as anti-inflammatory agents. Though effective as in vitro scavengers of superoxide, these compounds did not demonstrate significant anti-inflammatory effects in vivo (Maxwell, Wasdahl, Wolfson, & Stenberg, 1984).

Corrosion Inhibition

Tetrazole derivatives, including those related to [5-(3-methylphenyl)-2H-tetrazol-2-yl]acetic acid, have been studied as corrosion inhibitors for copper in chloride solutions. These compounds demonstrate significant inhibitory efficiency, which increases with rising pH value (Zucchi, Trabanelli, & Fonsati, 1996).

Continuous Flow Synthesis

The use of hydrazoic acid in continuous flow reactors for the synthesis of 5-substituted-1H-tetrazoles, including compounds related to [5-(3-methylphenyl)-2H-tetrazol-2-yl]acetic acid, has been explored. This method allows for safe and efficient production with high yield, even at high temperatures (Gutmann, Obermayer, Roduit, Roberge, & Kappe, 2012).

Application in Energetic Materials

Studies on the structural and energetic properties of tetrazole derivatives, including those similar to [5-(3-methylphenyl)-2H-tetrazol-2-yl]acetic acid, indicate their potential as energetic materials. These compounds exhibit promising properties for applications in this field (Fischer, Izsák, Klapötke, & Stierstorfer, 2013).

Luminescent Properties

Research on lanthanum complexes based on bifunctional 5-substituted tetrazolecarboxylate ligands, related to [5-(3-methylphenyl)-2H-tetrazol-2-yl]acetic acid, has shown that these compounds exhibit ligand-centered luminescence. This enhancement in luminescence suggests potential applications in optical materials (Shen et al., 2016).